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Compound of Interest

Compound Name: DP50

Cat. No.: B15602826

Disclaimer: The information provided in this document pertains to industrial chemical mixtures
marketed under the name "DP-50," primarily used as a dye penetrant for detecting surface
flaws. Extensive searches for a pharmaceutical agent or drug candidate with the designation
"DP50" yielded no results in the public domain. The data herein is derived from Safety Data
Sheets (SDS) and is intended for an audience of researchers and professionals in relevant
industrial and safety fields. This document is not a guide for therapeutic use.

Executive Summary

DP-50 is a water-washable dye penetrant used in non-destructive testing. Its safety and toxicity
profile is characterized by the hazardous components present in its formulation, which typically
include petroleum distillates, aromatic solvents, and azo dyes.[1][2] The primary hazards
associated with DP-50 are skin and eye irritation, aspiration toxicity, and potential for long-term
organ damage with repeated exposure.[1][3] Some formulations are also flammable.[3][4] This
guide summarizes the known toxicological data, outlines emergency procedures, and provides
a logical workflow for handling and exposure incidents.

Hazard Identification and Classification

DP-50 is classified as hazardous under the Globally Harmonized System (GHS). The primary
health hazards are summarized in the table below.

Table 1: GHS Hazard Classification for DP-50 Formulations
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Hazard Class

Hazard Category

Hazard Statement

References

H304: May be fatal if

Aspiration Hazard 1 swallowed and enters [11[31[5]
airways
Serious Eye H318: Causes serious
- 1 [11[2][31[5]
Damage/Irritation eye damage
Skin H315: Causes skin
: - 2 N [L1[2][31[5]
Corrosion/Irritation irritation
H361: Suspected of
Reproductive Toxicity 2 damaging fertility or [11[3]
the unborn child
- H373: May cause
Specific Target Organ
o damage to organs
Toxicity (Repeated 2 [11[3]

Exposure)

through prolonged or

repeated exposure

Flammable Aerosol /
Liquid

1/ Combustible

H222: Extremely
flammable aerosol /
H227: Combustible
liquid

[31141[5]

Note: Classification may vary slightly depending on the specific formulation (bulk vs. aerosol).

Toxicological Profile

The toxicity of DP-50 is a function of its constituent ingredients. Detailed quantitative

toxicological studies on the final mixture are not available in the provided documentation. The

hazards are primarily inferred from the components.

3.1 Acute Toxicity

» Oral: Ingestion is a primary concern due to the risk of aspiration, which can be fatal.[1][2][5]

Intentional ingestion of similar compounds has been associated with severe poisoning.
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o Dermal: Causes skin irritation.[1][2][3] Repeated exposure may lead to dryness and cracking
of the skin.[5]

 Inhalation: May cause drowsiness or dizziness.[5] In aerosol form, vapors can be harmful if
inhaled.[4]

3.2 Chronic Toxicity

« Carcinogenicity: The product is not listed as a carcinogen by IARC, NTP, or OSHA.[1][3]
However, it contains an azo dye derivative which could potentially metabolize to o-toluidine
and o-aminoazotoluene upon prolonged skin contact.[1] These metabolites have been
identified as animal carcinogens.[1]

o Reproductive Effects: A component, 2-Naphthalenol, 1-[2-[4-(2-
phenyldiazenyl)phenyl]diazenyl]-, ar-heptyl ar',ar"-Me derivs., is suspected of damaging
fertility or the unborn child.[1][3]

o Organ Damage: The same naphthalenol derivative may cause damage to organs through
prolonged or repeated exposure.[1][3]

Experimental Protocols (Inferred from Standard
Safety Testing)

While specific experimental protocols for DP-50 are not provided, the hazard classifications
imply that standard OECD (Organisation for Economic Co-operation and Development) or
equivalent guidelines for chemical safety testing were likely used to characterize the
components. These would include:

o Acute Oral Toxicity (e.g., OECD 420, 423): To determine the lethal dose and aspiration
hazard.

o Acute Dermal Irritation/Corrosion (e.g., OECD 404): To assess skin effects upon contact.

o Acute Eye Irritation/Corrosion (e.g., OECD 405): To evaluate the potential for serious eye
damage.
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» Repeated Dose Toxicity (e.g., OECD 407, 408): To identify target organs and establish a No-
Observed-Adverse-Effect Level (NOAEL) for chronic exposure.

» Reproductive Toxicity (e.g., OECD 414, 416): To assess effects on fertility and fetal

development.
e Mutagenicity (e.g., Ames Test, OECD 471): To screen for potential genetic damage.
Visualized Workflows and Pathways
5.1 First Aid and Emergency Response Workflow

The following diagram outlines the logical steps for responding to an exposure incident
involving DP-50.
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Exposure Incident

Initial Assessment

Identify Route
of Exposure

Swallowed

Eye Contact: Inhalation:
Rinse cautiously with water Move to fresh air.
for several minutes. Provide artificial respiration
Remove contact lenses. if needed.

Skin Contact:
Wash with soap and water.
Remove contaminated clothing.

Ingestion:
DO NOT induce vomiting.
Clean mouth with water.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Workflow for first aid response to DP-50 exposure.

5.2 Potential Toxicological Pathway of Azo Dye Component
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The SDS for DP-50 notes that azo dyes can be metabolized to aromatic amines, which are
known animal carcinogens.[1] The diagram below illustrates this potential metabolic pathway.

Potential Outcome

Metabolic Process

Exposure

Identified Animal
Carcinogens

Aromatic Amines
(o-toluidine, o-aminoazotoluene)

Reduction of
Azo Bonds

DP-50 Application Azo Dye Component Metabolic Action

(Prolonged Skin Contact) (e.g., Naphthalenol derivative)

Click to download full resolution via product page

Caption: Potential metabolic pathway of the azo dye component in DP-50.
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Handling and Personal Protection

To mitigate the risks associated with DP-50, proper handling and personal protective

equipment (PPE) are essential.

Table 2: Recommended Handling and Personal Protective Equipment

Control Measure

Specification References

Engineering Controls

Use only in well-ventilated
areas. Mechanical (general) [1][4]

ventilation for storage.

Eye/Face Protection

Chemical safety glasses or

goggles. (i

Skin Protection

Chemical resistant, impervious

[1]14]

gloves.

Respiratory Protection

Not normally required with
adequate ventilation. Use an
[11[3]

organic vapor respirator if

mists or vapors are generated.

Hygiene Measures

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke when using. Remove [11[3]
contaminated clothing

immediately.

Conclusion

The safety and toxicity profile of DP-50 is consistent with that of a solvent-based chemical

product containing irritant and potentially toxic components. The primary risks to users are

acute irritation, aspiration upon ingestion, and potential long-term effects from chronic

exposure, including reproductive and organ toxicity. There is also a noted carcinogenic

potential related to the metabolic breakdown of an azo dye component. Strict adherence to

recommended handling procedures and use of appropriate PPE are critical to ensure
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occupational safety. The absence of data for a "DP50" pharmaceutical agent suggests that this
designation is currently limited to industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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